Cas no 925423-97-8 (azetidin-1-yl(4-bromophenyl)methanone)

• Product Name: azetidin-1-yl(4-bromophenyl)methanone
• CAS No: 925423-97-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 1016138
• PubChem ID: 59560346
• Update Time: 2025-04-20

azetidin-1-yl(4-bromophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-1-yl(4-bromophenyl)methanone
• 1-(4-bromobenzoyl)azetidine
• DZQKIBIXQBMKRW-UHFFFAOYSA-N
• Azetidin-1-yl-(4-bromo-phenyl)-methanone
• SCHEMBL644199
• 1-[(4-Bromophenyl)carbonyl]azetidine
• 925423-97-8
• azetidin-1-yl-(4-bromophenyl)methanone
• A1-06118
• D87541
• DB-336741

• Inchi： 1S/C10H10BrNO/c11-9-4-2-8(3-5-9)10(13)12-6-1-7-12/h2-5H,1,6-7H2
• InChI Key： DZQKIBIXQBMKRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1CCC1)=O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų